Cas no 108124-17-0 (2-Methyl-5-phenyl-3-furoic Acid)

• Product Name: 2-Methyl-5-phenyl-3-furoic Acid
• CAS No: 108124-17-0
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• MDL: MFCD00221070
• CID: 91343
• PubChem ID: 736516
• Update Time: 2025-05-22

2-Methyl-5-phenyl-3-furoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-phenylfuran-3-carboxylic acid
• 2-Methyl-5-phenyl-3-furoic acid
• 2-methyl-5-phenyl-3-furancarboxylic acid
• 2-Methyl-5-phenyl-furan-3-carbonsaeure
• 2-methyl-5-phenyl-furan-3-carboxylic acid
• 2-methyl-5-phenylfuranoic acid
• 5-phenyl-2-methyl-3-furancarboxylic acid
• BUTTPARK 33\08-19
• RARECHEM AL BE 0515
• TIMTEC-BB SBB005426
• 2-methyl-5-phenyl-3-furoic acide
• 3-Furancarboxylic acid, 2-Methyl-5-phenyl-
• SB61341
• W-204655
• CHEBI:194898
• CHEMBL5208985
• FS-1464
• DivK1c_001121
• AKOS003666425
• AG-205/40042783
• Q27452900
• Jedi1
• HMS548D15
• Maybridge1_002369
• BDBM50600402
• 2-methyl-5-phenyluran-3-carboxylic acid
• SR-01000509732-1
• SDCCGMLS-0065984.P001
• SCHEMBL557753
• 108124-17-0
• 3-Furancarboxylic acid,2-methyl-5-phenyl-
• CBMicro_037931
• EN300-219454
• Cambridge id 5930829
• 2-methyl-5-phenylfuran-3-carboxylic acid, AldrichCPR
• 2D2
• A801811
• SR-01000509732
• GLXC-25616
• CS-0239814
• DTXSID30353051
• MFCD00221070
• VLMNACSEESRUAK-UHFFFAOYSA-N
• GTPL10249
• CDS1_000081
• Z57189361
• BIM-0037829.P001
• FT-0612988
• DB-040812
• G78102
• STK733521
• 2-Methyl-5-phenyl-3-furoic Acid

• MDL： MFCD00221070
• Inchi： 1S/C12H10O3/c1-8-10(12(13)14)7-11(15-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,13,14)
• InChI Key： VLMNACSEESRUAK-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.06300
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 3.2
• Topological Polar Surface Area: 53.3

Experimental Properties

• Color/Form: Light yellow crystalline powder
• Density: 1.1±0.1 g/cm3
• Melting Point: 176 °C
• Boiling Point: 248.6±25.0 °C at 760 mmHg
• Flash Point: 104.1±23.2 °C
• PSA: 50.44000
• LogP: 2.95320
• Solubility: Not determined
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Methyl-5-phenyl-3-furoic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 2-Methyl-5-phenyl-3-furoic Acid

Comprehensive Overview of 2-Methyl-5-phenyl-3-furoic Acid (CAS No. 108124-17-0): Properties, Applications, and Industry Insights

2-Methyl-5-phenyl-3-furoic Acid (CAS No. 108124-17-0) is a specialized organic compound belonging to the furan carboxylic acid family. Its unique molecular structure, featuring a furoic acid backbone substituted with a methyl group and a phenyl ring, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound's chemical formula C₁₂H₁₀O₃ and molecular weight of 202.21 g/mol contribute to its versatile reactivity, particularly in heterocyclic synthesis and drug discovery applications.

Recent trends in medicinal chemistry have highlighted the growing importance of furan derivatives like 2-Methyl-5-phenyl-3-furoic Acid. Researchers are increasingly exploring its potential as a building block for novel bioactive compounds, especially in the development of anti-inflammatory agents and antimicrobial drugs. The compound's structural motif frequently appears in studies targeting enzyme inhibition and receptor modulation, aligning with current industry focus on targeted therapies.

From a synthetic chemistry perspective, CAS 108124-17-0 demonstrates interesting reactivity patterns due to the electronic effects of its substituents. The methyl group at position 2 influences the compound's acidity and solubility profile, while the phenyl ring at position 5 contributes to π-stacking interactions that are crucial in molecular recognition processes. These characteristics make it particularly valuable in crystal engineering and material science applications where precise molecular arrangement is required.

The analytical characterization of 2-Methyl-5-phenyl-3-furoic Acid typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Recent advancements in analytical chemistry have enabled more precise quantification of this compound in complex matrices, addressing common challenges in quality control for research applications. The compound's chromatographic behavior and spectral properties are well-documented in scientific literature, facilitating its identification in various chemical synthesis workflows.

In the context of green chemistry initiatives, researchers are investigating more sustainable routes for producing 2-Methyl-5-phenyl-3-furoic Acid. Current efforts focus on catalytic methods that reduce energy consumption and minimize waste generation. The compound's role in biocatalysis studies has gained attention, particularly in enzymatic transformations of renewable feedstocks into value-added fine chemicals.

The stability profile of CAS 108124-17-0 under various conditions has been extensively studied. Proper storage conditions typically recommend protection from moisture and light, with optimal temperatures ranging from 2-8°C for long-term preservation. These handling protocols ensure the compound maintains its chemical integrity for research applications, a critical consideration for laboratories working with sensitive intermediates.

From a commercial perspective, the global market for furan-based compounds including 2-Methyl-5-phenyl-3-furoic Acid has shown steady growth. This trend reflects increasing demand from the pharmaceutical sector for specialized chemical intermediates. Suppliers typically offer this compound in various packaging options ranging from milligram quantities for research to kilogram scales for process development, with certificates of analysis ensuring consistent quality.

Recent patent literature reveals innovative applications of 2-Methyl-5-phenyl-3-furoic Acid derivatives in material science. Several filings describe its incorporation into functional polymers with tailored properties for electronic applications and sensor technologies. These developments align with current industry interest in smart materials and molecular electronics, expanding the compound's potential beyond traditional pharmaceutical uses.

Academic interest in 108124-17-0 continues to grow, with numerous recent publications exploring its structure-activity relationships. Computational chemistry studies utilizing molecular modeling techniques have provided valuable insights into the compound's conformational preferences and electronic properties. These theoretical investigations complement experimental work, offering a more complete understanding of this versatile intermediate's behavior in various chemical environments.

Quality assurance for 2-Methyl-5-phenyl-3-furoic Acid typically involves rigorous testing for purity, residual solvents, and heavy metal content. Advanced analytical methodologies such as LC-MS and ICP-OES are employed to meet the stringent requirements of pharmaceutical-grade materials. These quality control measures ensure the compound's suitability for sensitive applications in drug development and other high-value chemical processes.